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Compound of Interest

Compound Name: Cdk8-IN-14

Cat. No.: B12385191 Get Quote

Application Notes and Protocols for Cdk8-IN-14
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Cdk8-IN-14,

a potent inhibitor of Cyclin-Dependent Kinase 8 (Cdk8). The information is intended to guide

researchers in accurately preparing stock solutions for various experimental applications.

Introduction to Cdk8-IN-14
Cdk8-IN-14 is a small molecule inhibitor of Cdk8, a key regulatory kinase involved in

transcription and signal transduction. As a component of the Mediator complex, Cdk8 plays a

crucial role in modulating the expression of genes involved in various cellular processes,

including cell cycle progression, differentiation, and oncogenesis. Cdk8 has been implicated in

the signaling pathways of Wnt/β-catenin, p53, TGF-β, and Notch, making it a significant target

in cancer research and drug development.[1][2][3][4] Cdk8-IN-14 exhibits potent inhibitory

activity against Cdk8, with a reported half-maximal inhibitory concentration (IC50) of 39.2 nM.

[5] It has demonstrated anti-proliferative activity in acute myeloid leukemia (AML) cell lines.[5]

Physicochemical Properties of Cdk8-IN-14
A clear understanding of the physicochemical properties of Cdk8-IN-14 is essential for accurate

stock solution preparation and experimental design.
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Property Value Reference

Molecular Weight 303.31 g/mol [5]

Chemical Formula C18H13N3O2 [5]

IC50 (Cdk8) 39.2 nM [5]

Preparation of Cdk8-IN-14 Stock Solution
This protocol outlines the steps for preparing a stock solution of Cdk8-IN-14. It is crucial to use

high-purity solvents and adhere to sterile techniques to maintain the integrity of the compound.

Materials
Cdk8-IN-14 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol
Equilibration: Allow the vial of Cdk8-IN-14 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Cdk8-IN-14 powder using an analytical

balance in a chemical fume hood. For example, to prepare a 10 mM stock solution, weigh

out 3.03 mg of Cdk8-IN-14.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Cdk8-IN-14
powder to achieve the desired concentration. For a 10 mM stock solution from 3.03 mg of

powder, add 1 mL of DMSO.
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Solubilization: Vortex the solution thoroughly until the Cdk8-IN-14 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but

avoid excessive heat.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles and reduces the risk of

contamination and degradation.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage

(up to one month), -20°C is generally sufficient. For longer periods (up to six months), -80°C

is recommended.[6][7]

Stock Solution Calculation Table
This table provides quick calculations for preparing common stock solution concentrations.

Desired Concentration Mass of Cdk8-IN-14 (for 1 mL DMSO)

1 mM 0.303 mg

5 mM 1.516 mg

10 mM 3.03 mg

20 mM 6.06 mg

Experimental Workflow for In Vitro Kinase Assay
The following diagram illustrates a typical workflow for an in vitro kinase assay using a Cdk8-
IN-14 stock solution.
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Caption: Workflow for an in vitro Cdk8 kinase assay.
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Cdk8 Signaling Pathways
Cdk8 is a multifaceted regulator of transcription, influencing several key signaling pathways

implicated in cancer. Understanding these pathways is crucial for interpreting the effects of

Cdk8-IN-14 in cellular and in vivo models.

Wnt/β-catenin Pathway
Cdk8 can act as an oncogene in colorectal cancer by positively regulating β-catenin-dependent

transcription.[1]
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Caption: Cdk8's role in the Wnt/β-catenin signaling pathway.

p53 Pathway
Cdk8 can function as a coactivator in the p53 transcriptional program, a critical tumor

suppressor pathway.[8]
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Caption: Cdk8's involvement in the p53 signaling pathway.

Stability and Storage of Cdk8-IN-14 Stock Solution
Proper storage is critical to maintain the activity of Cdk8-IN-14 stock solutions.

Storage Condition Duration Recommendation

-20°C Up to 1 month
Recommended for frequent

use.

-80°C Up to 6 months
Recommended for long-term

storage.
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Note: Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.

Aliquoting into single-use volumes is highly recommended. Protect from light.[6][7]

Safety Precautions
Cdk8-IN-14 is for research use only and not for human or veterinary use.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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